Cas no 177734-74-6 ([1,1'-Biphenyl]-3-carboxylicacid, 2',3'-dichloro-)

• Product Name: [1,1'-Biphenyl]-3-carboxylicacid, 2',3'-dichloro-
• CAS No: 177734-74-6
• MF: C₁₃H₈Cl₂O₂
• MW: 267.107421875
• CID: 112702
• PubChem ID: 21950541
• Update Time: 2025-10-29

[1,1'-Biphenyl]-3-carboxylicacid, 2',3'-dichloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 2',3'-dichloro-
• 2,3-Dichlorobiphenyl-3-carboxylic acid
• 3-(2,3-DICHLOROPHENYL)BENZOIC ACID
• 177734-74-6
• 2',3'-DICHLOROBIPHENYL-3-CARBOXYLICACID
• 2',3'-Dichloro[1,1'-biphenyl]-3-carboxylic acid
• SCHEMBL5841701
• 2',3'-DICHLOROBIPHENYL-3-CARBOXYLIC ACID
• DTXSID10620637
• [1,1'-Biphenyl]-3-carboxylic acid, 2',3'-dichloro-
• AKOS005816603

• Inchi： 1S/C13H8Cl2O2/c14-11-6-2-5-10(12(11)15)8-3-1-4-9(7-8)13(16)17/h1-7H,(H,16,17)
• InChI Key： QVAUBYFUJRZWHG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC=C(C(=O)O)C=1)Cl

Computed Properties

• Exact Mass: 265.99000
• Monoisotopic Mass: 265.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.35860

Additional information on [1,1'-Biphenyl]-3-carboxylicacid, 2',3'-dichloro-

[1,1'-Biphenyl]-3-carboxylic Acid, 2',3'-Dichloro

[1,1'-Biphenyl]-3-carboxylic acid, 2',3'-dichloro is a compound with the CAS number 177734-74-6. This compound is a derivative of biphenyl, a class of organic compounds characterized by two phenyl rings connected by a single bond. The presence of the carboxylic acid group at the 3-position of one phenyl ring and the dichloro substituents at the 2' and 3' positions of the other phenyl ring introduces unique chemical properties and potential applications in various fields.

The structure of [1,1'-biphenyl]-3-carboxylic acid, 2',3'-dichloro can be described as follows: the two phenyl rings are connected by a single bond (biphenyl system), with one ring bearing a carboxylic acid group (-COOH) at the meta position (position 3) and the other ring substituted with two chlorine atoms at the ortho (position 2') and meta (position 3') positions. This substitution pattern influences the compound's electronic properties, reactivity, and solubility.

Recent studies have explored the synthesis and characterization of [1,1'-biphenyl]-3-carboxylic acid, 2',3'-dichloro in detail. Researchers have employed various synthetic routes to prepare this compound, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic method depends on the availability of starting materials and the desired purity of the final product.

The physical properties of [1,1'-biphenyl]-3-carboxylic acid, 2',3'-dichloro have been investigated to understand its behavior under different conditions. For instance, its melting point, boiling point, and solubility in various solvents have been determined experimentally. These properties are crucial for applications in pharmaceuticals, agrochemicals, and materials science.

In terms of applications, [1,1'-biphenyl]-3-carboxylic acid, 2',3'-dichloro has shown potential in several areas. In materials science, it can serve as a building block for constructing advanced materials with tailored electronic properties. In pharmaceuticals, its unique structure makes it a candidate for drug design targeting specific biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of [1,1'-biphenyl]-3-carboxylic acid, 2',3'-dichloro using density functional theory (DFT) calculations. These studies provide insights into its stability under different conditions and its interaction with other molecules.

The environmental impact of [1,1'-biphenyl]-3-carboxylic acid, 2',3'-dichloro has also been studied to assess its potential as a contaminant in water systems. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments.

In conclusion, [1,1'-biphenyl]-3-carboxylic acid, 2',3'-dichloro is a versatile compound with promising applications across multiple disciplines. Its unique structure and chemical properties make it an interesting subject for further research and development.